N,N-Dimethyl[(prop-2-en-1-yl)sulfanyl]methaniminium

• CAS No.: 89524-41-4
• Molecular Formula: C6H12NS+
• Molecular Weight: 130.23 g/mol
• IUPAC Name: dimethyl(prop-2-enylsulfanylmethylidene)azanium
• InChI: InChI=1S/C6H12NS/c1-4-5-8-6-7(2)3/h4,6H,1,5H2,2-3H3/q+1
• InChI Key: NXXBKIODMMTOST-UHFFFAOYSA-N
• Canonical SMILES: C[N+](=CSCC=C)C

Description

N,N-Dimethyl[(prop-2-en-1-yl)sulfanyl]methaniminium is a chemical compound with a unique structure that includes a dimethylamino group and a prop-2-en-1-yl sulfanyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-Dimethyl[(prop-2-en-1-yl)sulfanyl]methaniminium typically involves the reaction of dimethylamine with prop-2-en-1-yl sulfide under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The process may include purification steps such as distillation or crystallization to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions

N,N-Dimethyl[(prop-2-en-1-yl)sulfanyl]methaniminium can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding sulfide.

Substitution: The compound can participate in nucleophilic substitution reactions, where the dimethylamino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles like halides for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions may produce various substituted derivatives.

Scientific Research Applications

N,N-Dimethyl[(prop-2-en-1-yl)sulfanyl]methaniminium has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N,N-Dimethyl[(prop-2-en-1-yl)sulfanyl]methaniminium involves its interaction with molecular targets such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity. The specific pathways involved depend on the context of its application, whether in biological systems or chemical processes.

Comparison with Similar Compounds

Similar Compounds

• N,N-Dimethyl[(prop-2-en-1-yl)amino]methaniminium
• N,N-Dimethyl[(prop-2-en-1-yl)oxy]methaniminium

Uniqueness

N,N-Dimethyl[(prop-2-en-1-yl)sulfanyl]methaniminium is unique due to the presence of the sulfanyl group, which imparts distinct chemical properties compared to its analogs. This uniqueness makes it valuable for specific applications where the sulfanyl group plays a crucial role in the compound’s reactivity and interactions.